Cas no 20812-19-5 (Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI))

• Product Name: Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI)
• CAS No: 20812-19-5
• MF: C₉₀H₈₇O₄P
• MW: 1263.62516617775
• CID: 286156
• PubChem ID: 16132022
• Update Time: 2025-04-19

Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-tris(1-phenylethyl)-, phosphate (3:1) (9CI)
• Tris(2,4,6-tris(1-phenylethyl)phenyl) phosphate
• 20812-19-5
• Phenol, 2,4,6-tris(1-phenylethyl)-, phosphate (3:1)
• DTXSID801223198
• EINECS 244-055-0
• NS00052041
• Tris[2,4,6-tris(1-phenylethyl)phenyl] phosphate

• Inchi： 1S/C90H87O4P/c1-61(70-37-19-10-20-38-70)79-55-82(64(4)73-43-25-13-26-44-73)88(83(56-79)65(5)74-45-27-14-28-46-74)92-95(91,93-89-84(66(6)75-47-29-15-30-48-75)57-80(62(2)71-39-21-11-22-40-71)58-85(89)67(7)76-49-31-16-32-50-76)94-90-86(68(8)77-51-33-17-34-52-77)59-81(63(3)72-41-23-12-24-42-72)60-87(90)69(9)78-53-35-18-36-54-78/h10-69H,1-9H3
• InChI Key： CHWPDGUIAXMYEK-UHFFFAOYSA-N
• SMILES： P(=O)(OC1=C(C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)(OC1=C(C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)OC1=C(C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 1262.63461
• Monoisotopic Mass: 1262.634198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 95
• Rotatable Bond Count: 24
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 25.2

Experimental Properties

• Density: 1.12
• Refractive Index: 1.614
• PSA: 44.76
• LogP: 24.69770